Cas no 61213-34-1 (2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-)

2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)- structure
61213-34-1 structure
Product Name:2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-
CAS No:61213-34-1
MF:C11H10Cl2N2O3
MW:289.11470079422
CID:488056
PubChem ID:20403620
Update Time:2025-04-19

2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)-
    • 3-chloro-4-(chloromethyl)-1-(3-nitrophenyl)pyrrolidin-2-one
    • SCHEMBL10991385
    • DTXSID70606851
    • 61213-34-1
    • Inchi: 1S/C11H10Cl2N2O3/c12-5-7-6-14(11(16)10(7)13)8-2-1-3-9(4-8)15(17)18/h1-4,7,10H,5-6H2
    • InChI Key: DKOWJPCTAGUACC-UHFFFAOYSA-N
    • SMILES: ClC1C(N(C2C=CC=C(C=2)[N+](=O)[O-])CC1CCl)=O

Computed Properties

  • Exact Mass: 288.007
  • Monoisotopic Mass: 288.0068476g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • PSA: 63.45
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